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Compound of Interest

Compound Name: 4-Acetylbenzonitrile

Cat. No.: B130643

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercially available 4-
acetylbenzonitrile, a key building block in pharmaceutical and chemical research. This
document details the specifications from various suppliers, outlines common experimental
protocols for its use, and provides essential quality control methodologies to ensure the
integrity of research outcomes.

Introduction to 4-Acetylbenzonitrile

4-Acetylbenzonitrile (CAS No. 1443-80-7), also known as 4-cyanoacetophenone, is a
versatile bifunctional aromatic compound featuring both a ketone and a nitrile group.[1][2] This
unique structure makes it a valuable intermediate in the synthesis of a wide array of organic
molecules, including active pharmaceutical ingredients (APIs) and fine chemicals.[3][4] Its
applications in research are extensive, notably in the preparation of antimalarial isonitriles, as
well as synthetic intermediates for anesthetic and anti-allergic agents.[1][5]

Commercial Supplier Specifications

A critical aspect of sourcing 4-acetylbenzonitrile for research is understanding the purity and
physical properties offered by different commercial suppliers. The following tables summarize
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the available quantitative data from a selection of prominent vendors. Researchers should
always refer to the supplier's specific Certificate of Analysis (CoA) for lot-specific data.[3]

Table 1: Physical and Chemical Properties of 4-Acetylbenzonitrile

Property Value References
CAS Number 1443-80-7 [3]
Molecular Formula CoH7NO [3]
Molecular Weight 145.16 g/mol [3]

Light yellow to yellow-beige
Appearance _ [1]
crystalline mass or powder

Melting Point 55-59 °C [1][6]

N Soluble in chloroform;
Solubility _ [1]
Insoluble in water

Table 2: Purity Specifications from Commercial Suppliers

Supplier Purity Specification Analytical Method
Sigma-Aldrich 99% Not specified

Fisher Scientific 98+% GC

Apollo Scientific >95% Not specified
CymitQuimica >97.0% GC

Otto Chemie 99% Not specified
Industrial Chemicals 98% Not specified

Quality Control and Analytical Protocols

Ensuring the purity and identity of 4-acetylbenzonitrile is paramount for reproducible research.
The following are standard analytical methods used for its quality control.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: Provides information on the proton environment in the molecule. The expected
signals for 4-acetylbenzonitrile in CDCIs are typically observed at approximately 2.66 ppm
(singlet, 3H, -CHs3), 7.79 ppm (doublet, 2H, aromatic), and 8.06 ppm (doublet, 2H, aromatic).

[3]

e 13C NMR: Confirms the carbon framework of the molecule.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for assessing purity and identifying volatile impurities. The
mass spectrum of 4-acetylbenzonitrile will show a molecular ion peak (M+) at m/z 145,
corresponding to its molecular weight.[7][8]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the characteristic functional groups. The spectrum of 4-
acetylbenzonitrile will exhibit strong absorption bands corresponding to the nitrile (C=N) and
carbonyl (C=0) stretches.

Experimental Protocols in Synthetic Chemistry

4-Acetylbenzonitrile is a versatile reagent in a variety of organic transformations. Below are
representative protocols for its application in common synthetic reactions.

Synthesis of Imidazole Derivatives

Imidazole derivatives are prevalent scaffolds in medicinal chemistry. 4-Acetylbenzonitrile can
serve as a key starting material for their synthesis.[2]

General Protocol:

e Reaction Setup: In a round-bottom flask, dissolve 4-acetylbenzonitrile (1 equivalent) in a
suitable solvent such as ethanol or acetic acid.

» Reagent Addition: Add a primary amine (1 equivalent), an aldehyde (1 equivalent), and a
source of ammonia (e.g., ammonium acetate, excess).

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b130643?utm_src=pdf-body
https://m.chemicalbook.com/SpectrumEN_1443-80-7_1HNMR.htm
https://www.benchchem.com/product/b130643?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4_-Cyanoacetophenone
https://webbook.nist.gov/cgi/inchi?ID=C1443807&Mask=200
https://www.benchchem.com/product/b130643?utm_src=pdf-body
https://www.benchchem.com/product/b130643?utm_src=pdf-body
https://www.benchchem.com/product/b130643?utm_src=pdf-body
https://www.benchchem.com/product/b130643?utm_src=pdf-body
https://asianpubs.org/index.php/ajchem/article/download/9720/9707
https://www.benchchem.com/product/b130643?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Reaction Conditions: The reaction mixture is typically heated to reflux for several hours and
the progress is monitored by Thin Layer Chromatography (TLC).

e Work-up and Purification: Upon completion, the reaction mixture is cooled to room
temperature, and the solvent is removed under reduced pressure. The crude product is then
purified by recrystallization or column chromatography to yield the desired imidazole
derivative.

Grignard Reaction with 4-Acetylbenzonitrile

The acetyl group of 4-acetylbenzonitrile can readily react with Grignard reagents to form
tertiary alcohols, which are important intermediates in drug discovery.[9]

General Protocol:

o Reaction Setup: In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon
or nitrogen), place a solution of 4-acetylbenzonitrile (1 equivalent) in an anhydrous ether
solvent (e.g., diethyl ether or THF).

e Reagent Addition: The Grignard reagent (e.g., phenylmagnesium bromide, ~1.1 equivalents)
in the same solvent is added dropwise to the cooled (0 °C) solution of 4-acetylbenzonitrile
with stirring.

e Reaction Conditions: After the addition is complete, the reaction mixture is allowed to warm
to room temperature and stirred for a specified time, monitoring the reaction by TLC.

o Work-up and Purification: The reaction is quenched by the slow addition of a saturated
agueous solution of ammonium chloride. The organic layer is separated, and the aqueous
layer is extracted with an organic solvent. The combined organic layers are dried over an
anhydrous drying agent (e.g., NazSOa), filtered, and the solvent is evaporated. The crude
product is purified by column chromatography.

Logical Workflow for Supplier Selection

Choosing the right supplier is a critical first step in the research process. The following diagram
illustrates a logical workflow for selecting a commercial supplier of 4-acetylbenzonitrile.
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Workflow for Supplier Selection of 4-Acetylbenzonitrile

Define Research Requirements
(Purity, Quantity, Budget)

:

Identify Potential Suppliers
(Online Databases, Catalogs)

:

Request Technical Data
(CoA, SDS, Specifications)

:

Compare Supplier Specifications Evaluate Supplier Reliability
(Purity, Impurity Profile, Price) (Lead Time, Customer Service, Reviews)

Select Optimal Supplier

Place Order and Procure Material

Click to download full resolution via product page

Caption: A logical workflow for the selection of a commercial supplier for 4-Acetylbenzonitrile.

Conclusion

This technical guide provides researchers with a foundational understanding of commercially
available 4-acetylbenzonitrile. By carefully considering the supplier specifications,
implementing robust quality control measures, and utilizing established experimental protocols,
scientists can confidently incorporate this versatile building block into their research and
development endeavors. For all applications, it is imperative to consult the latest safety data
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sheets (SDS) and handle the chemical with appropriate personal protective equipment in a
well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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